8-Methyl Conformational Fit in ATX Binding Pocket
In the imidazo[1,2-a]pyridine ATX inhibitor series, the 8-methyl substituent on the pyridine ring is described as being responsible for a positional shift that allows better fit in a locally constrained protein region, an effect not achievable with the 8-H (unsubstituted) analog [1]. This structural feature is directly encoded in 2-ethyl-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde, which serves as the synthetic precursor to GLPG1690. The ultimate clinical candidate GLPG1690 (bearing 2-ethyl-8-methyl) achieves an ATX Ki of 15 nM and IC50 of 131 nM in biochemical assay [1], whereas earlier imidazo[1,2-a]pyridine leads lacking the 8-methyl group showed substantially weaker plasma activity (e.g., Compound 1 with plasma IC50 > 50,000 nM) [2].
| Evidence Dimension | ATX biochemical inhibitory potency (Ki / IC50) and plasma LPA reduction activity attributable to 8-methyl presence |
|---|---|
| Target Compound Data | GLPG1690 (containing 2-ethyl-8-methyl core): Ki = 15 nM; IC50 = 131 nM (ATX FS-3 assay) [1] |
| Comparator Or Baseline | Early lead Compound 1 (lacking 8-methyl): ATX FS-3 IC50 = 122 ± 17 nM; Plasma IC50 > 50,000 nM; LPC IC50 > 10,000 nM [2] |
| Quantified Difference | Plasma activity: Compound 1 > 50,000 nM vs. GLPG1690 IC50 = 242 nM (human plasma); >200-fold improvement linked to cumulative SAR including 8-methyl [1][2] |
| Conditions | Biochemical ATX FS-3 fluorogenic assay; ATX LPC 16:0 assay; rat and human plasma LPA 18:2 production assay [1][2] |
Why This Matters
The 8-methyl group is a structurally verified determinant of ATX inhibitor potency in plasma; procuring the 8-methyl-bearing aldehyde is therefore mandatory for synthesizing inhibitors with translationally relevant activity.
- [1] Desroy N, Housseman C, Bock X, et al. J Med Chem. 2017;60(9):3580-3590. PMID: 28414242. View Source
- [2] Joncour A, Desroy N, Housseman C, et al. J Med Chem. 2017;60(17):7371-7392. DOI: 10.1021/acs.jmedchem.7b00647. View Source
